Cas no 828300-54-5 (1-Piperidinecarboxylicacid, 3-cyano-2-methyl-, 1,1-dimethylethyl ester, (2R,3S)-rel-)

• Product Name: 1-Piperidinecarboxylicacid, 3-cyano-2-methyl-, 1,1-dimethylethyl ester, (2R,3S)-rel-
• CAS No: 828300-54-5
• MF: C₁₂H₂₀N₂O₂
• MW: 224.299403190613
• CID: 716057
• Update Time: 2024-02-03

1-Piperidinecarboxylicacid, 3-cyano-2-methyl-, 1,1-dimethylethyl ester, (2R,3S)-rel- Chemical and Physical Properties

Names and Identifiers

• 1-Piperidinecarboxylicacid, 3-cyano-2-methyl-, 1,1-dimethylethyl ester, (2R,3S)-rel-
• 1-Piperidinecarboxylicacid,3-cyano-2-methyl-,1,1-dimethylethylester,(2R,3S)-rel-(9CI)
• 1-Piperidinecarboxylic acid, 3-cyano-2-methyl-, 1,1-dimethylethyl ester, (2R,3S)-rel-

• Inchi： 1S/C12H20N2O2/c1-9-10(8-13)6-5-7-14(9)11(15)16-12(2,3)4/h9-10H,5-7H2,1-4H3/t9-,10-/m1/s1
• InChI Key： HWOZEZOUTHQHSW-NXEZZACHSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC[C@H](C#N)[C@H]1C

Computed Properties

• Exact Mass: 224.152
• Monoisotopic Mass: 224.152
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3A^2

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Melting Point: 69 °C
• Boiling Point: 333.0±35.0 °C(Predicted)
• pka: -3.36±0.60(Predicted)